Cas no 1227512-30-2 (2-(3-Aminopyridin-4-yl)acetonitrile)

• Product Name: 2-(3-Aminopyridin-4-yl)acetonitrile
• CAS No: 1227512-30-2
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4913934
• PubChem ID: 92134793
• Update Time: 2026-02-27

2-(3-Aminopyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopyridin-4-yl)acetonitrile
• 3-Aminopyridine-4-acetonitrile
• 4-Pyridineacetonitrile, 3-amino-
• 1227512-30-2
• SB75602
• E74007
• BS-53256

• Inchi： 1S/C7H7N3/c8-3-1-6-2-4-10-5-7(6)9/h2,4-5H,1,9H2
• InChI Key： QJKPDFFHXLGLPQ-UHFFFAOYSA-N
• SMILES： NC1C=NC=CC=1CC#N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.7

Additional information on 2-(3-Aminopyridin-4-yl)acetonitrile

Professional Introduction to 2-(3-Aminopyridin-4-yl)acetonitrile (CAS No: 1227512-30-2)

2-(3-Aminopyridin-4-yl)acetonitrile, with the chemical formula C₇H₆N₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1227512-30-2, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The structural framework of 2-(3-Aminopyridin-4-yl)acetonitrile consists of a pyridine ring substituted with an amino group at the 3-position and an acetonitrile moiety at the 4-position, making it a valuable intermediate in the development of pharmaceutical agents.

The< strong>aminopyridine moiety is particularly noteworthy as it is a common pharmacophore in medicinal chemistry. Aminopyridines are known for their ability to interact with biological targets such as enzymes and receptors, thereby facilitating the development of drugs with therapeutic potential. The presence of the nitrile group in 2-(3-Aminopyridin-4-yl)acetonitrile introduces additional reactivity, allowing for further functionalization through various chemical transformations. These properties make it a cornerstone in the synthesis of more complex molecules.

In recent years, 2-(3-Aminopyridin-4-yl)acetonitrile has been extensively studied for its role in the development of novel therapeutic agents. One of the most promising areas of research involves its application in anticancer drug discovery. The< strong>pyridine core is frequently incorporated into small-molecule inhibitors that target critical pathways involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of 2-(3-Aminopyridin-4-yl)acetonitrile can inhibit kinases and other enzymes that are overexpressed in tumor cells, thereby offering a potential therapeutic strategy.

Moreover, the< strong>3-amino group on the pyridine ring provides a handle for further chemical modifications, enabling the synthesis of libraries of compounds for high-throughput screening. This approach has been successfully employed to identify novel inhibitors with improved potency and selectivity. The nitrile group also serves as a versatile functional handle, allowing for conversion into other pharmacologically relevant groups such as carboxylic acids or amides through hydrolysis or reduction reactions.

The compound's utility extends beyond oncology; it has also been explored in the development of antimicrobial agents. The< strong>pyridine scaffold is known to interact with bacterial enzymes and DNA gyrase, which are essential for bacterial survival. By designing analogs of 2-(3-Aminopyridin-4-yl)acetonitrile that target these bacterial processes, researchers aim to develop new antibiotics capable of overcoming existing resistance mechanisms.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(3-Aminopyridin-4-yl)acetonitrile interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and optimize lead compounds for drug development. These computational methods have shown great promise in reducing the time and cost associated with traditional drug discovery processes.

In addition to its pharmaceutical applications, 2-(3-Aminopyridin-4-yl)acetonitrile has found utility in materials science. The< strong>pyridine moiety can be incorporated into organic semiconductors and catalysts due to its ability to participate in π-stacking interactions and metal coordination. These properties make it a valuable building block for designing novel materials with enhanced electronic properties.

The synthesis of 2-(3-Aminopyridin-4-yl)acetonitrile typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of acetone cyanohydrin with an appropriate< strong>aminopyridine derivative under controlled conditions. This reaction proceeds via nucleophilic addition followed by elimination, yielding the desired product in good yields.

In conclusion, 2-(3-Aminopyridin-4-yl)acetonitrile (CAS No: 1227512-30-2) is a multifunctional compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.